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Compound of Interest

Compound Name: (-)-Dendrobin

Cat. No.: B1256295

Get Quote

Essential Safety and Handling Guide for (-)-
Dendrobine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (-)-
Dendrobine. Adherence to these procedural steps is essential for ensuring laboratory safety

and mitigating potential risks associated with this potent alkaloid.

Hazard Assessment and Classification
While a specific Globally Harmonized System (GHS) classification for (-)-Dendrobine is not

officially established, based on available toxicity data, a conservative hazard assessment is

warranted. When given in fatal doses, death is typically caused by convulsions[1]. The

minimum lethal doses administered intravenously have been determined for several animal

models, indicating significant toxicity[1]. Therefore, (-)-Dendrobine should be handled as a

highly toxic compound.

Proposed GHS Classification
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Element Recommendation

Pictograms
alt text

alt text

Signal Word Danger

Hazard Statements

H300: Fatal if swallowedH310: Fatal in contact

with skinH330: Fatal if inhaledH370: Causes

damage to organs

Precautionary Statements

P201: Obtain special instructions before

use.P260: Do not breathe

dust/fume/gas/mist/vapors/spray.P262: Do not

get in eyes, on skin, or on clothing.P264: Wash

skin thoroughly after handling.P270: Do not eat,

drink or smoke when using this product.P280:

Wear protective gloves/protective clothing/eye

protection/face protection.P301+P310: IF

SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.P302+P352: IF

ON SKIN: Wash with plenty of soap and

water.P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.P405: Store locked up.P501: Dispose

of contents/container to an approved waste

disposal plant.

Quantitative Data Summary
The following table summarizes key quantitative data for (-)-Dendrobine.
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Property Value Reference

Molecular Formula C₁₆H₂₅NO₂ [2][3]

Molecular Weight 263.38 g/mol [3][4]

Appearance Colorless solid [1]

Melting Point 135-136 °C [4]

Solubility

Soluble in ether and

chloroform; sparingly soluble in

ethanol and water.

[5]

LD₅₀ (Mouse, IV) 20 mg/kg [1]

LD₅₀ (Rat, IV) 20 mg/kg [1]

LD₅₀ (Guinea Pig, IV) 22 mg/kg [1]

LD₅₀ (Rabbit, IV) 17 mg/kg [1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical line of defense when handling (-)-
Dendrobine. The following table outlines the minimum required PPE.
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Task Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Transfer of Solid

Chemical splash

goggles

2 pairs of nitrile

gloves

NIOSH-approved

N95 or higher-

rated respirator

Fully-buttoned

lab coat,

disposable

sleeves

Preparation of

Solutions

Chemical splash

goggles
Nitrile gloves

Not required if in

a certified

chemical fume

hood

Fully-buttoned

lab coat

Handling of

Dilute Solutions

Safety glasses

with side shields
Nitrile gloves Not required

Fully-buttoned

lab coat

Note on Gloves: Nitrile gloves provide good general protection against many chemicals,

including alkaloids[6][7]. However, for prolonged contact or handling of concentrated solutions,

it is advisable to consult specific chemical resistance guides or the glove manufacturer's

recommendations. Always inspect gloves for any signs of degradation or punctures before and

during use. Change gloves immediately if they become contaminated.

Step-by-Step Handling Procedures
Engineering Controls: All work with solid (-)-Dendrobine or concentrated solutions must be

performed in a certified chemical fume hood or a glove box to minimize inhalation exposure.

Personal Hygiene:

Wash hands thoroughly with soap and water before leaving the laboratory.

Do not eat, drink, smoke, or apply cosmetics in areas where (-)-Dendrobine is handled.

Weighing and Solution Preparation Protocol:

Don all required PPE as specified in the table above.

Perform all operations within a chemical fume hood or other containment device.
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Carefully weigh the desired amount of solid (-)-Dendrobine onto a tared weigh paper or into

a suitable container. Avoid creating dust.

To prepare a solution, slowly add the solvent to the solid to prevent splashing.

If sonication is required to dissolve the solid, ensure the container is securely capped.

Thoroughly decontaminate all surfaces and equipment after use.

Emergency Procedures
Spill Response:

Minor Spill (Solid or Solution):

Alert others in the area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite or a

chemical absorbent pad).

For solid spills, gently wet the absorbent material to prevent dust generation.

Carefully scoop the contained spill into a clearly labeled hazardous waste container.

Decontaminate the spill area with a suitable laboratory detergent and then wipe with 70%

ethanol.

Dispose of all contaminated materials as hazardous waste.

Major Spill:

Evacuate the laboratory immediately.

Alert your supervisor and institutional safety office.

Prevent entry to the area.

Wait for trained emergency response personnel to handle the cleanup.
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First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with (-)-Dendrobine must be treated as hazardous waste and

disposed of in accordance with institutional and local regulations.

Solid Waste: Collect unused (-)-Dendrobine powder and any contaminated disposable

labware (e.g., gloves, weigh papers, pipette tips) in a dedicated, clearly labeled, and sealed

hazardous waste container.[8][9][10]

Liquid Waste: Collect all solutions containing (-)-Dendrobine in a dedicated, clearly labeled,

and sealed hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's waste management guidelines.[10][11]

Empty Containers: "Empty" containers that held solid (-)-Dendrobine should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste. The rinsed container can then be disposed of according to institutional policy.[11]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling (-)-Dendrobine in a

laboratory setting.
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Caption: Workflow for Safe Handling of (-)-Dendrobine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (-)-
Dendrobin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256295/docs#personal-protective-equipment-for-
handling-dendrobin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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